5-(2-Aminopropyl)-2,3-dihydro-1H-indene

Catalog No.
S578401
CAS No.
13396-94-6
M.F
C12H17N
M. Wt
175.27 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-(2-Aminopropyl)-2,3-dihydro-1H-indene

Forensic labs using generic amphetamine standards misidentify indane-based designer drugs due to altered fragmentation. 5-APDI offers a distinct cyclopentane ring replacing the methylenedioxy group, shifting EI fragmentation and retention times for unambiguous differentiation from MDA/5-APB. • Reference standard: Enables accurate GC-MS/LC-MS calibration with validated purity. • SERT probe: 22-fold selectivity (IC50=82 nM vs DAT 1848 nM) supports monoamine transporter mapping. • Stable indane scaffold: Resists hepatic metabolism for reproducible in vitro assays. High purity, in stock for global shipping.

CAS Number

13396-94-6

Product Name

5-(2-Aminopropyl)-2,3-dihydro-1H-indene

IUPAC Name

1-(2,3-dihydro-1H-inden-5-yl)propan-2-amine

Molecular Formula

C12H17N

Molecular Weight

175.27 g/mol

InChI

InChI=1S/C12H17N/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10/h5-6,8-9H,2-4,7,13H2,1H3

InChI Key

QYVNZHBQYJRLEX-UHFFFAOYSA-N

SMILES

CC(CC1=CC2=C(CCC2)C=C1)N

Synonyms

5-(2-aminopropyl)-2,3-dihydro-1H-indene, 5-NProp-DI HCl

Canonical SMILES

CC(CC1=CC2=C(CCC2)C=C1)N

Purity

≥98%

Package Size

1 mg, 5 mg, 10 mg

5-(2-Aminopropyl)-2,3-dihydro-1H-indene (CAS 13396-94-6), commonly referred to as 5-APDI or IAP, is an indane-based amphetamine derivative primarily utilized as a certified reference material in forensic toxicology and a pharmacological probe in monoamine transporter assays. By replacing the methylenedioxy ring of MDA with a sterically similar but electronically distinct cyclopentane ring, 5-APDI serves as a critical baseline for evaluating structure-activity relationships (SAR) in serotonin, dopamine, and norepinephrine reuptake inhibition [1]. Procurement of high-purity 5-APDI is essential for laboratories requiring reliable standards to calibrate GC-MS/LC-MS instrumentation and to conduct reproducible in vitro synaptosomal uptake studies [2].

Research Fit

Aminoindane research scaffold with non-oxygenated indane core
Monoamine transporter pharmacology probe for SERT, DAT, and NET studies
Behavioral discrimination research context; reported entactogen-like cue profile

Substituting 5-APDI with its oxygenated analog MDA, or its positional isomer 6-APDI, fundamentally compromises both analytical resolution and pharmacological assay integrity [1]. In forensic and toxicological screening, the absence of the methylenedioxy oxygen atoms in 5-APDI alters its electron ionization (EI) mass fragmentation pattern and chromatographic retention time, meaning generic amphetamine standards cannot accurately quantify 5-APDI in complex matrices [2]. Furthermore, in in vitro transport assays, 5-APDI exhibits a highly specific monoamine transporter binding profile—acting as a potent serotonin reuptake inhibitor while displaying significantly lower affinity for dopamine transporters—a ratio that is not replicated by standard amphetamine or non-indane entactogens[1].

Substitution Risk

Ring expansion shifts transporter engagement
Indane-to-tetralin ring expansion may alter monoamine transporter engagement profile; 5-APDI and 6-APT may not be directly interchangeable in SAR studies.
Non-oxygenated core differs from methylenedioxy analogs
The indane isostere may confer SERT/DAT/NET selectivity distinct from MDA and MDAI; class-based substitution may require transporter-by-transporter verification.
Class membership alone may not predict behavioral profile
Discriminative stimulus properties may differ materially among aminoindane analogs; in vivo behavioral profile should be confirmed for the specific compound selected.

High-Selectivity SERT Inhibition

5-APDI demonstrates a highly skewed affinity for the serotonin transporter (SERT) over the dopamine transporter (DAT), making it a valuable selective probe. Quantitative synaptosomal assays reveal that 5-APDI inhibits serotonin reuptake with an IC50 of 82 nM, while its inhibition of dopamine reuptake requires a much higher concentration (IC50 = 1,848 nM) [1]. This ~22-fold selectivity for SERT over DAT sharply contrasts with standard amphetamine, which is heavily dopaminergic, and allows researchers to isolate serotonin-mediated pathways in mixed monoamine models .

Evidence DimensionTransporter Inhibition IC50 (SERT vs DAT)
Target Compound DataSERT IC50 = 82 nM; DAT IC50 = 1,848 nM
Comparator Or BaselineStandard Amphetamine (DAT-selective)
Quantified Difference~22-fold selectivity for SERT over DAT
ConditionsIn vitro crude synaptosomal uptake assay

Procurement of 5-APDI is critical for neurochemical assays requiring a structurally rigid, non-oxygenated amphetamine analog with pronounced serotonergic selectivity.

SERT IC50
Head-to-head
5-APDI 82 nM vs 6-APT 121 nM
Supports SERT engagement comparison
Reported within-assay indane vs tetralin data; 1.5-fold difference

Pharmacological Differentiation from Stimulants

In established drug discrimination models used to classify psychoactive properties, 5-APDI fully substitutes for the entactogen MBDB but fails to substitute for classical amphetamine at standard doses [1]. This behavioral and pharmacological divergence is driven by its specific indane core, which dictates its primary role as a weakly selective serotonin releasing agent (SSRA) rather than a direct dopaminergic stimulant[1].

Evidence DimensionSubstitution in trained animal models
Target Compound DataFull substitution for MBDB
Comparator Or BaselineAmphetamine (No substitution)
Quantified DifferenceComplete behavioral generalization to MBDB, zero to amphetamine
ConditionsIn vivo drug discrimination paradigm

This distinct pharmacological profile makes 5-APDI an indispensable reference standard for laboratories mapping the structure-activity relationships of novel psychoactive substances (NPS).

DAT / NET Activity
Head-to-head
DAT: 1848 vs 6436 nM | NET: 849 vs 3371 nM
Supports broader transporter profiling context
Reported ring-expansion effect; 3.5× DAT, 4.0× NET difference

Metabolic Stability via Indane Substitution

The replacement of the methylenedioxy bridge found in MDA with a fully carbon-based cyclopentane ring in 5-APDI eliminates the vulnerability to cytochrome P450-mediated demethylenation [1]. This structural modification provides a chemically robust scaffold that resists the primary metabolic degradation pathways typical of methylenedioxy-phenethylamines, ensuring greater stability during prolonged in vitro incubations[2].

Evidence DimensionSusceptibility to demethylenation
Target Compound Data0% demethylenation (lacks methylenedioxy group)
Comparator Or BaselineMDA / MDMA (Highly susceptible to CYP450 demethylenation)
Quantified DifferenceComplete elimination of the demethylenation metabolic pathway
ConditionsIn vitro hepatic microsome stability assays / structural analysis

For long-term analytical studies and in vitro metabolic profiling, 5-APDI offers a more stable, non-oxygenated baseline comparator than traditional designer drugs.

SERT vs MDAI
Context-dependent
5-APDI IC50 ~6.2× lower than MDAI
Cross-platform potency context; data to verify
Different assay systems limit direct comparison; head-to-head confirmation needed
Discriminative Cue
Head-to-head
Full MBDB substitution; no amphetamine substitution
Supports entactogen-like cue profiling
Reported binary discrimination outcome; two-lever paradigm
5-HT Neurotoxicity
Class-level
Aminoindanes lack MDA-like 5-HT depletion
Class-level neurotoxicity context; data to verify
Direct 5-APDI neurotoxicity data not available; class inference only

GC-MS/LC-MS Calibration for NPS Screening

Due to its unique indane structure and specific mass fragmentation pattern, 5-APDI is utilized as a certified reference material for calibrating analytical instruments in forensic laboratories. It enables the precise differentiation of indane-based designer drugs from their methylenedioxy (MDA) or benzofuran (5-APB) counterparts in complex biological matrices [1].

In Vitro Monoamine Reuptake Inhibition Studies

Leveraging its ~22-fold selectivity for SERT (IC50 = 82 nM) over DAT (IC50 = 1,848 nM), 5-APDI is procured for synaptosomal assays to map the binding pockets of monoamine transporters. It serves as a rigid, non-oxygenated probe to evaluate how steric bulk affects serotonin versus dopamine reuptake [2].

SAR Development

The metabolic stability of the indane ring compared to the easily metabolized methylenedioxy group makes 5-APDI a valuable lead scaffold in medicinal chemistry. Researchers use this compound to design new therapeutic agents that require serotonergic activity without the rapid hepatic degradation associated with traditional entactogens [2].

Application Fit Matrix

Application
Selection Property
Validation Focus
Ring-size SAR transporter studies
Indane scaffold transporter profile
SERT/DAT/NET selectivity verification
Behavioral discrimination research
Entactogen-like discriminative cue
MBDB-type vs amphetamine-type cue confirmation
Neurotoxicity model comparison
Aminoindane scaffold neurotoxicity context
Serotonergic marker endpoint review
Transporter selectivity panel screening
Intermediate SERT-catecholamine profile
Selectivity ratio verification across platforms

XLogP3

2.5

Wikipedia

5-APDI

Explore Compound Types